Cas no 36476-86-5 (1-Benzhydrylazetidine-3-carbonitrile)

• Product Name: 1-Benzhydrylazetidine-3-carbonitrile
• CAS No: 36476-86-5
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• MDL: MFCD00158910
• CID: 54591
• PubChem ID: 2779290
• Update Time: 2025-09-28

1-Benzhydrylazetidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-cyanoazetidine
• 1-Benzhydrylazetane-3-Carbonitrile
• 1-(Diphenylmethyl)azetidine-3-carbonitrile
• 1-benzhydryl azetidine-3-carbonitrile
• C17H16N2
• 1-Benzhydryl-azetidine-3-carbonitrile
• 1-(Diphenylmethyl)-3-azetidinecarbonitrile
• 1-(Diphenylmethyl)-3-cyanoazetidine
• 1-Benzhydryl-3-azetidinecarbonitrile
• 3-Cyano-1-(diphenylmethyl)azetidine
• 1-benzhydrylazetidine-3-carbonitrile
• 3-AZETIDINECARBONITRILE, 1-(DIPHENYLMETHYL)-
• 1-(1,1-DIPHENYLMETHYL)AZETIDINE-3-CARBONITRILE
• Maybridge1_005086
• PubChem10144
• 1-DIPHENYLMETHYL-3-CYANOAZETIDINE
• Oprea1_676390
• MLS000755487
• AB2633
• BCP26320
• BB 0254017
• A6305
• AKOS002337620
• PB20920
• FT-0607361
• 1-benzhydryl-3-azetanecarbonitrile
• HMS2600D05
• 1-diphenylmethyl-azetidin-3-carbonitrile
• SMR000337630
• AC-2256
• MFCD00158910
• IXMOEAHDRKNAAG-UHFFFAOYSA-N
• SCHEMBL570352
• CHEMBL1388076
• SY014470
• AM20040286
• Q-103140
• CS-0001915
• 1-diphenylmethylazetidin-3-carbonitrile
• 36476-86-5
• MS-3712
• HMS555P04
• DTXSID50381371
• STK506203
• 7W63UZE93V
• ALBB-010096
• DB-031471
• 1-Benzhydrylazetidine-3-carbonitrile

• MDL： MFCD00158910
• Inchi： 1S/C17H16N2/c18-11-14-12-19(13-14)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,14,17H,12-13H2
• InChI Key： IXMOEAHDRKNAAG-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C#N)C1

Computed Properties

• Exact Mass: 248.13100
• Monoisotopic Mass: 248.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27

Experimental Properties

• Color/Form: White solid
• Density: 1.15
• Melting Point: 153-156 ºC
• Boiling Point: 384.3 ℃ at 760 mmHg
• Flash Point: 384.3 °C at 760 mmHg
• Refractive Index: 1.628
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Good
• PSA: 27.03000
• LogP: 3.16928

1-Benzhydrylazetidine-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： R20/21/22;R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Room temperature storage
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R20/21/22; R34
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons